Cas no 391936-74-6 (5-formyl-4-methylthiophene-2-carboxylic acid)

5-formyl-4-methylthiophene-2-carboxylic acid structure
391936-74-6 structure
Product Name:5-formyl-4-methylthiophene-2-carboxylic acid
CAS No:391936-74-6
MF:C7H6O3S
MW:170.185740947723
CID:1508688
PubChem ID:53212682
Update Time:2025-04-21

5-formyl-4-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-formyl-4-methyl-
    • 5-formyl-4-methylthiophene-2-carboxylic acid
    • 5-FORMYL-4-METHYL-2-THIOPHENECARBOXYLIC ACID
    • 5-formyl-4-methylthiophene-2-carboxylicacid
    • CS-0230160
    • EN300-102538
    • Z1201628424
    • UNBOWFQAUBVHML-UHFFFAOYSA-N
    • 5-formyl-4-methyl-thiophene-2-carboxylic acid
    • DB-169077
    • 391936-74-6
    • MFCD15730654
    • AKOS006334200
    • SCHEMBL2064339
    • Inchi: 1S/C7H6O3S/c1-4-2-5(7(9)10)11-6(4)3-8/h2-3H,1H3,(H,9,10)
    • InChI Key: UNBOWFQAUBVHML-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(C)=C1C=O

Computed Properties

  • Exact Mass: 170.00378
  • Monoisotopic Mass: 170.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.6A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 54.37

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